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Compound of Interest

Compound Name: Etoglucid

Cat. No.: B167573

For Researchers, Scientists, and Drug Development Professionals

Abstract

Etoglucid, also known as Triethylene glycol diglycidyl ether, is an epoxide compound with
established use as an antineoplastic agent. Its cytotoxic effects are attributed to its ability to act
as a DNA alkylating agent, leading to the formation of DNA crosslinks, subsequent disruption of
DNA replication and transcription, and ultimately, cell cycle arrest and apoptosis. This technical
guide provides a comprehensive overview of the chemical and physical properties of
Etoglucid, its molecular structure, a detailed description of its mechanism of action, and
representative experimental protocols for its synthesis and analysis.

Chemical and Physical Properties

Etoglucid is a colorless to slightly yellow, viscous liquid. Its key chemical and physical
properties are summarized in the table below, providing essential data for researchers and
drug development professionals.
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Property Value Reference(s)
2-[2-[2-[2-(oxiran-2-
IUPAC Name ylmethoxy)ethoxylethoxylethox  [1]
ymethyl]oxirane
Triethylene glycol diglycidyl
Synonyms ether, Ethoglucid, Epodyl, ICI- [2][3]
32865
CAS Number 1954-28-5 [2]
Molecular Formula C12H2206 [2][4]
Molecular Weight 262.30 g/mol [1][4]
Melting Point -15to-11°C [2][3]
Boiling Point 195-197 °C at 2 mmHg [2][3]
Density 1.1312 g/cm3 at 20 °C [2][5]
Refractive Index (n_D2°) 1.4584 [2][5]
Flash Point 145 °C [2]
Cic(o1)coccoccoccocce
SMILES [1]
2C02
InChl=1S/C12H2206/c1-3-13-
5-7-15-9-11-17-11-10-16-8-6-
InChl [4]
14-4-2-18-12-12/h11-12H,1-
10H2
Appearance Colorless liquid [5]

Molecular Structure

Etoglucid is a diepoxide, characterized by a central triethylene glycol chain flanked by two

terminal glycidyl ether groups. The presence of the highly reactive epoxide rings is central to its

biological activity.
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Mechanism of Action: DNA Alkylation

As an alkylating agent, Etoglucid exerts its cytotoxic effects by covalently attaching alkyl
groups to DNA nucleobases. This process, known as DNA alkylation, disrupts the normal
functioning of DNA. The proposed mechanism involves the nucleophilic attack by DNA bases,
primarily the N7 position of guanine, on the electrophilic carbon atoms of the epoxide rings of
Etoglucid. Due to its bifunctional nature, a single molecule of Etoglucid can react with two
different nucleophilic sites on DNA, leading to the formation of interstrand or intrastrand
crosslinks. These crosslinks prevent the separation of DNA strands, thereby inhibiting DNA
replication and transcription, which ultimately triggers cell cycle arrest and apoptosis.[1][6]
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Figure 1: Proposed signaling pathway for the cytotoxic action of Etoglucid.

Experimental Protocols
Synthesis of Etoglucid (Representative Protocol)

The synthesis of Etoglucid can be achieved through the reaction of triethylene glycol with an
excess of epichlorohydrin, followed by dehydrochlorination with a base. This two-step process
is a common method for the preparation of glycidyl ethers.
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Step 1: Addition Reaction

Triethylene Glycol + Epichlorohydrin

Lewis Acid Catalyst

(e.g., BFs-OEt)

Stir at elevated temperature
(e.g., 50-80 °C)

Step 2: Dehydrochlorination (Ring Closure)

Aqueous Base
(e.g., NaOH or KOH)

Chlorohydrin Intermediate

P Stir at room temperature

'

Phase Separation
& Organic Extraction

'

Vacuum Distillation
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Figure 2: General workflow for the synthesis of Etoglucid.
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Methodology:

» Addition Reaction: Triethylene glycol is reacted with an excess of epichlorohydrin in the
presence of a Lewis acid catalyst, such as boron trifluoride etherate. The reaction is typically
carried out at an elevated temperature (e.g., 50-80 °C) with constant stirring to form the
corresponding chlorohydrin intermediate.

o Dehydrochlorination: The resulting chlorohydrin intermediate is then treated with a strong
base, such as sodium hydroxide or potassium hydroxide, in an aqueous solution. This step
induces an intramolecular Williamson ether synthesis, leading to the formation of the epoxide
rings and the elimination of a salt (e.g., NaCl).

o Work-up and Purification: The reaction mixture is worked up by phase separation, and the
organic layer containing the product is extracted. The crude product is then purified by
vacuum distillation to yield pure Etoglucid.

Analytical Methods

The purity and identity of Etoglucid can be determined using a combination of
chromatographic and spectroscopic techniques.

4.2.1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds like
Etoglucid.

» Sample Preparation: A dilute solution of Etoglucid in a suitable organic solvent (e.g.,
dichloromethane or ethyl acetate) is prepared.

e GC Conditions (Typical):
o Column: A non-polar or mid-polar capillary column (e.g., DB-5ms or HP-5ms).
o Injector Temperature: 250 °C.

o Oven Program: A temperature gradient is typically employed, for example, starting at 100
°C and ramping up to 280 °C.
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o Carrier Gas: Helium.

e MS Conditions (Typical):
o lonization Mode: Electron lonization (El) at 70 eV.
o Mass Range: Scanning from m/z 40 to 400.

o Identification: The mass spectrum of the eluting peak corresponding to Etoglucid can be
compared with a reference spectrum or interpreted based on its fragmentation pattern.

4.2.2. High-Performance Liquid Chromatography (HPLC)

HPLC can be used for the quantification of Etoglucid, particularly for monitoring reaction
progress or for quality control.

o Sample Preparation: A solution of Etoglucid is prepared in the mobile phase.
o HPLC Conditions (Typical):
o Column: A reversed-phase column (e.g., C18).
o Mobile Phase: A gradient of water and a polar organic solvent like acetonitrile or methanol.

o Detection: As Etoglucid lacks a strong chromophore, UV detection at low wavelengths
(e.g., <210 nm) or, more effectively, a universal detector like a Refractive Index (RI)
detector or an Evaporative Light Scattering Detector (ELSD) can be used. For higher
sensitivity and specificity, coupling to a mass spectrometer (LC-MS) is recommended.

4.2.3. Spectroscopic Methods for Structural Characterization

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are
invaluable for confirming the structure of Etoglucid. The proton NMR spectrum will show
characteristic signals for the methylene protons of the triethylene glycol backbone and the
protons of the epoxide rings. The carbon NMR will similarly display distinct peaks for the
different carbon environments in the molecule.
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e Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the functional groups
present in Etoglucid. Key characteristic absorption bands would include those for the C-O-C
(ether) stretching and the characteristic vibrations of the epoxide ring.

Conclusion

Etoglucid remains a compound of interest for its application in chemotherapy. A thorough
understanding of its chemical properties, structure, and mechanism of action is crucial for its
effective and safe use, as well as for the development of novel analogs with improved
therapeutic profiles. The experimental protocols outlined in this guide provide a foundation for
researchers to synthesize and analyze Etoglucid in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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